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Compound of Interest

Compound Name: Phenyl chlorodithioformate

Cat. No.: B102121

Application Notes and Protocols for Phenyl
Chlorodithioformate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling and storage
of Phenyl chlorodithioformate (CAS No: 16911-89-0). The information is intended to ensure
the safe and effective use of this compound in a laboratory setting.

Section 1: Chemical and Physical Properties

Phenyl chlorodithioformate is a liquid at room temperature with a pungent odor. It is essential
to be aware of its physical and chemical properties to ensure safe handling and storage.
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Property Value Reference
Linear Formula CICS2CsHs

Molecular Weight 188.70 g/mol

Form Liquid

Boiling Point 135 °C at 15 mmHg

Density 1.331 g/mL at 25 °C

Refractive Index n20/D 1.6688

Flash Point 113 °C (235.4 °F) - closed cup

Storage Temperature 2-8°C

Section 2: Safety and Hazard Information

Phenyl chlorodithioformate is classified as a hazardous substance and must be handled with
appropriate safety precautions. The signal word for this chemical is "Danger".

Hazard Statements[1][2]

e H302: Harmful if swallowed.
o H314: Causes severe skin burns and eye damage.
e May be corrosive to metals.[1]

» Fatal if inhaled.[1]

Precautionary Statements[1][2]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/ physician if you feel
unwell.
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e P303 + P361 + P353: IF ON SKIN (or hair): Remove/ Take off immediately all contaminated
clothing. Rinse skin with water/ shower.

e P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER or doctor.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Phenyl
chlorodithioformate:

Eye/Face Protection: Faceshields and Goggles.

Hand Protection: Chemical-resistant gloves.

Respiratory Protection: Type ABEK (EN14387) respirator filter.

Skin and Body Protection: Protective clothing.

Section 3: Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and exposure.

Handling

» Handle only in a well-ventilated area, preferably in a chemical fume hood.[2]
» Avoid breathing mist or vapors.[1]

e Avoid contact with skin, eyes, and clothing.[1]

o Keep away from heat, sparks, and open flames.[1]

o Take precautionary measures against static discharge.[1]

e Wash hands thoroughly after handling.[1]
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Storage

Store in a refrigerator at 2-8°C.

Keep container tightly closed in a dry and well-ventilated place.[1][2]

Protect from moisture.[1]

Keep under an inert gas.[1]

Store locked up.[1]

Incompatible materials include strong oxidizing agents, amines, and bases.[2]

Section 4: Emergency Procedures
First Aid Measures

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.
Immediately call a POISON CENTER or doctor.[1][3]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water or shower. Immediately call a physician.[3]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or
doctor.[1][3]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.[4]

Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

Specific Hazards: Gives off irritating or toxic fumes (or gases) in a fire.[2]
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» Special Protective Equipment: Wear a self-contained breathing apparatus for firefighting if
necessary.[3]

Accidental Release Measures

o Wear respiratory protection.[3]

e Avoid breathing vapors, mist, or gas.[3]

e Ensure adequate ventilation.

o Evacuate personnel to safe areas.[3]

o Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3]

» Contain spillage, and then collect with an electrically protected vacuum cleaner or by wet-
brushing and place in a container for disposal according to local regulations.[3]

Section 5: Experimental Protocols

Phenyl chlorodithioformate is a reagent used in the synthesis of various organic compounds.
Below are general protocols for two common applications.

Synthesis of Phenyl Arylsulfonyl-alkyl-
dithiocarbamates|[8]

This protocol describes the general method for the acylation of arylsulfonamides using Phenyl
chlorodithioformate.

Materials:

Arylsulfonamide

Phenyl chlorodithioformate

Appropriate solvent (e.g., anhydrous diethyl ether)

Base (e.g., pyridine)
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Procedure:

Dissolve the arylsulfonamide in the anhydrous solvent in a round-bottom flask under an inert
atmosphere.

e Add the base to the solution and stir.
o Cool the reaction mixture to a suitable temperature (e.g., 0-5°C).
o Slowly add Phenyl chlorodithioformate to the stirred solution.

» Allow the reaction to proceed for a specified time, monitoring by a suitable technique (e.g.,
TLC).

e Upon completion, quench the reaction with water or a suitable aqueous solution.
o Extract the product with an organic solvent.

e Wash the organic layer with brine, dry over an anhydrous drying agent (e.g., Na2SOa), and
concentrate under reduced pressure.

» Purify the crude product by a suitable method, such as column chromatography or
recrystallization.

Synthesis of S-phenyl O-(4-nitrophenyl) dithiocarbonate

This protocol outlines the synthesis of S-phenyl O-(4-nitrophenyl) dithiocarbonate from Phenyl
chlorodithioformate and 4-nitrophenol.

Materials:

Phenyl chlorodithioformate

4-Nitrophenol

Anhydrous solvent (e.g., dichloromethane)

Base (e.g., pyridine or triethylamine)
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Procedure:

e In a flask under an inert atmosphere, dissolve 4-nitrophenol and the base in the anhydrous
solvent.

e Cool the solution to 0°C in an ice bath.

o Slowly add a solution of Phenyl chlorodithioformate in the anhydrous solvent to the
reaction mixture.

 Stir the reaction at room temperature for several hours, monitoring its progress by TLC.
 After the reaction is complete, wash the mixture with 1M HCI and brine.

» Dry the organic layer over anhydrous Na=SOa4, filter, and evaporate the solvent under
reduced pressure.

 Purify the resulting residue by column chromatography on silica gel.

Section 6: Visualizations
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Prepar:

Handling Cleanup & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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